2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N'-(4-hydroxybenzylidene)acetohydrazide

• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-[(E)-(4-hydroxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C15H16N4O2S/c1-10-7-11(2)18-15(17-10)22-9-14(21)19-16-8-12-3-5-13(20)6-4-12/h3-8,20H,9H2,1-2H3,(H,19,21)/b16-8+
• InChI Key: UWXVSDGYBQUQAY-LZYBPNLTSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)NN=CC2=CC=C(C=C2)O)C
• Isomeric SMILES: CC1=CC(=NC(=N1)SCC(=O)N/N=C/C2=CC=C(C=C2)O)C
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol

Description

2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N'-(4-hydroxybenzylidene)acetohydrazide, also known as PTIO, is a compound that has been widely used in scientific research due to its unique properties. PTIO is a nitric oxide (NO) scavenger that reacts with NO to form a stable nitroxide radical.

Mechanism of Action

2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N'-(4-hydroxybenzylidene)acetohydrazide reacts with NO to form a stable nitroxide radical, which effectively removes NO from the system. This reaction is reversible, and this compound can release NO under certain conditions. The mechanism of action of this compound has been extensively studied, and it is believed to act as a competitive inhibitor of NO.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit NO-mediated platelet aggregation, reduce oxidative stress, and modulate the activity of several enzymes. In vivo studies have shown that this compound can reduce blood pressure, improve insulin sensitivity, and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N'-(4-hydroxybenzylidene)acetohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. It has a high affinity for NO and can effectively scavenge it from biological systems. However, this compound also has some limitations. It can react with other reactive oxygen species, such as superoxide, which can complicate its use in certain experiments. Additionally, this compound can have off-target effects, which can confound the interpretation of results.

Future Directions

There are several future directions for the use of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N'-(4-hydroxybenzylidene)acetohydrazide in scientific research. One area of interest is the role of NO in neurodegenerative diseases, such as Alzheimer's and Parkinson's. This compound has been shown to reduce oxidative stress and improve cognitive function in animal models of these diseases. Another area of interest is the use of this compound as a therapeutic agent for cancer. This compound has been shown to inhibit tumor growth and sensitize cancer cells to chemotherapy. Finally, this compound may have applications in the field of regenerative medicine, as it has been shown to enhance the differentiation of stem cells into specific cell types.
Conclusion:
In conclusion, this compound is a compound that has been widely used in scientific research due to its ability to scavenge NO. It has a simple synthesis method and has been shown to have a variety of biochemical and physiological effects. While this compound has some limitations, it has several advantages for lab experiments. There are several future directions for the use of this compound in scientific research, including the study of its role in neurodegenerative diseases, cancer, and regenerative medicine.

Synthesis Methods

The synthesis of 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N'-(4-hydroxybenzylidene)acetohydrazide involves the reaction of 4-hydroxybenzaldehyde with acetoacetate hydrazide in the presence of a catalyst. The resulting product is then reacted with 4,6-dimethyl-2-thiopyrimidine to form this compound. The synthesis of this compound is a relatively simple process and can be carried out in a laboratory setting.

Scientific Research Applications

2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N'-(4-hydroxybenzylidene)acetohydrazide has been widely used in scientific research due to its ability to scavenge NO. NO is a signaling molecule that plays a critical role in many physiological processes, including vasodilation, neurotransmission, and immune response. However, excessive production of NO can lead to oxidative stress and tissue damage. This compound has been used to study the role of NO in various physiological and pathological conditions, including hypertension, diabetes, and cancer.